Cas no 252049-17-5 (Fmoc-d-glu-ofm)

• Product Name: Fmoc-d-glu-ofm
• CAS No: 252049-17-5
• MF: C₃₄H₂₉NO₆
• MW: 547.59716963768
• MDL: MFCD02094381
• CID: 246482
• PubChem ID: 56777078
• Update Time: 2025-06-09

Fmoc-d-glu-ofm Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(9H-fluoren-9-ylmethyl) ester
• (4S)-5-(9H-fluoren-9-ylmethoxy)-4-[9H-fluoren-9-yl(methoxycarbonyl)amino]-5-oxopentanoic acid
• Fmoc-D-glutamic acid alpha-9-fluorenylmethyl ester
• Fmoc-D-glutamic acid α-9-fluorenylmethyl ester
• FMOC-D-GLU-OFM
• FMOC-D-GLUTAMIC ACID-OFM
• N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-D-GLUTAMIC ACID ALPHA-FLUORENYLMETHYL ESTER
• 252049-17-5
• MFCD02094381
• AKOS027251009
• AS-49091
• CS-0157924
• (4R)-5-(9H-fluoren-9-ylmethoxy)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxopentanoic acid
• (R)-5-((9H-Fluoren-9-yl)methoxy)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-oxopentanoic acid
• (4R)-5-[(9H-fluoren-9-yl)methoxy]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• D-Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(9H-fluoren-9-ylmethyl) ester
• D-Glutamic acid,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-,1-(9H-fluoren-9-ylmethyl)ester
• FD21493
• (R)-5-((9H-Fluoren-9-yl)methoxy)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-oxopentanoicacid
• N-[(9H-fluoren-9-ylmethoxy)carbonyl]-d-glutamic acid 1-(9H-fluoren-9-ylmethyl) ester
• DB-244103
• (4R)-5-(9H-FLUOREN-9-YLMETHOXY)-4-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-5-OXOPENTANOIC ACID
• Fmoc-d-glu-ofm

• MDL： MFCD02094381
• Inchi： 1S/C34H29NO6/c36-32(37)18-17-31(33(38)40-19-29-25-13-5-1-9-21(25)22-10-2-6-14-26(22)29)35-34(39)41-20-30-27-15-7-3-11-23(27)24-12-4-8-16-28(24)30/h1-16,29-31H,17-20H2,(H,35,39)(H,36,37)/t31-/m1/s1
• InChI Key： YDZLVLICRXQATH-WJOKGBTCSA-N
• SMILES： O(C([C@@H](CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 547.19900
• Monoisotopic Mass: 547.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 795.3±60.0 °C at 760 mmHg
• Flash Point: 434.8±32.9 °C
• PSA: 93.14000
• LogP: 6.41390
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

Fmoc-d-glu-ofm Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fmoc-d-glu-ofm

Comprehensive Guide to Fmoc-d-glu-ofm (CAS No. 252049-17-5): Properties, Applications, and Industry Insights

In the rapidly evolving field of peptide synthesis and pharmaceutical research, Fmoc-d-glu-ofm (CAS No. 252049-17-5) has emerged as a critical building block for advanced drug development. This fluorinated derivative of glutamic acid, protected with 9-fluorenylmethyloxycarbonyl (Fmoc) and o-fluoromethyl (OFm) groups, offers unique advantages in solid-phase peptide synthesis (SPPS). Researchers and manufacturers increasingly seek this compound due to its stability, high purity, and compatibility with automated synthesis platforms.

The growing demand for Fmoc-protected amino acids like Fmoc-d-glu-ofm correlates with the booming market for peptide therapeutics. Recent industry reports project the global peptide drug market to exceed $75 billion by 2030, driven by applications in oncology, diabetes, and cardiovascular diseases. As a chiral amino acid derivative, 252049-17-5 enables the precise construction of complex peptide architectures required for next-generation biologics.

From a synthetic chemistry perspective, CAS 252049-17-5 demonstrates exceptional characteristics. The Fmoc group provides orthogonal protection that can be removed under mild basic conditions (typically piperidine in DMF), while the OFm ester offers acid-labile side-chain protection. This dual-protection strategy makes Fmoc-d-glu-ofm particularly valuable for synthesizing peptides containing multiple functional groups. Recent studies highlight its utility in creating GPCR-targeting peptides and cyclic peptide scaffolds with enhanced metabolic stability.

Quality control represents another critical aspect of Fmoc-d-glu-ofm applications. Leading manufacturers employ advanced analytical techniques including HPLC purity testing, mass spectrometry verification, and chiral HPLC analysis to ensure product consistency. The compound typically appears as a white to off-white crystalline powder with ≥98% purity, meeting stringent requirements for GMP peptide production. Storage recommendations generally suggest keeping the material at 2-8°C under inert atmosphere to maintain optimal stability.

Emerging trends in peptide drug conjugation have further expanded the utility of 252049-17-5. The compound serves as a precursor for creating fluorescent-labeled peptides used in diagnostic imaging and PEGylated peptide therapeutics with extended half-lives. Its compatibility with click chemistry approaches enables efficient modification for targeted drug delivery systems. These applications align with current research priorities in personalized medicine and theranostic development.

Environmental and regulatory considerations for Fmoc-d-glu-ofm reflect broader industry shifts toward sustainable chemistry. Modern synthesis routes emphasize atom economy and reduced solvent waste, while maintaining the compound's critical quality attributes. The growing adoption of continuous flow peptide synthesis technologies has further optimized production efficiency for Fmoc-protected building blocks like CAS 252049-17-5.

For researchers exploring peptide-based vaccine development or antimicrobial peptides, Fmoc-d-glu-ofm offers distinct advantages. Its structural features facilitate the incorporation of D-amino acids into peptide sequences, enhancing resistance to enzymatic degradation—a crucial factor for oral peptide drug development. Recent publications demonstrate its use in creating stable peptide inhibitors for viral targets, including coronavirus spike protein interactions.

The analytical characterization of 252049-17-5 involves comprehensive spectral data, including 1H NMR, 13C NMR, and FT-IR profiles. These reference standards enable precise quality verification throughout the supply chain. As regulatory agencies increase scrutiny on peptide drug impurities, the pharmaceutical industry requires rigorously characterized building blocks like Fmoc-d-glu-ofm to ensure final product safety and efficacy.

Looking toward future applications, Fmoc-d-glu-ofm shows promise in peptide materials science beyond traditional therapeutic uses. Researchers are exploring its incorporation into bioresponsive hydrogels and peptide-based nanomaterials for tissue engineering. The compound's ability to introduce specific stereochemistry and functional groups makes it valuable for designing molecular recognition elements in biosensor development.

Supply chain dynamics for CAS 252049-17-5 reflect broader trends in specialty chemicals procurement. Leading suppliers now offer customized packaging, just-in-time delivery options, and comprehensive technical documentation to support research and production needs. The compound's classification as a non-hazardous chemical facilitates global shipping and handling compared to more regulated peptide synthesis reagents.

In conclusion, Fmoc-d-glu-ofm (CAS No. 252049-17-5) represents a versatile and increasingly important tool in modern peptide science. Its unique protection scheme, synthetic flexibility, and compatibility with emerging technologies position it as a key enabler for next-generation biopharmaceutical development. As research continues to uncover new applications for engineered peptides, the demand for high-quality Fmoc-protected amino acid derivatives will undoubtedly grow, solidifying their role in advancing therapeutic innovation.